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Compound of Interest

Compound Name: 2-Methyl-2-nitrosopropane

Cat. No.: B1203614 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-2-nitrosopropane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-2-nitrosopropane in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Methyl-2-nitrosopropane

Synonyms: Nitroso-tert-butane, N-t-B

Dimer Form: 2-Methyl-2-nitrosopropane dimer

CAS Number (Dimer): 6841-96-9[1]

Hazard Identification and Health Effects
2-Methyl-2-nitrosopropane is a light blue crystalline powder.[1] Caution should be exercised

as the toxicological properties of this material have not been fully investigated.[1]

Primary Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[1]
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Light Sensitivity: The compound is light sensitive and may discolor upon exposure.[1]

Chronic Effects: No information on chronic health effects has been found.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to ensure safety. The

following table summarizes the required PPE for handling 2-Methyl-2-nitrosopropane.

PPE Category Specification Reference Standards

Eye and Face

Appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Wear appropriate protective

gloves to prevent skin

exposure. Wear appropriate

protective clothing to prevent

skin exposure.

N/A

Respiratory

A respiratory protection

program must be followed

whenever workplace

conditions warrant respirator

use. Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

OSHA 29 CFR 1910.134 and

ANSI Z88.2 or European

Standard EN 149.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are essential to minimize exposure and ensure the integrity of the

compound.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. Use adequate ventilation to keep airborne concentrations low.

[1]
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Ensure that an eyewash station and a safety shower are readily accessible.[1]

Minimize dust generation and accumulation during handling.[1]

Store the compound protected from light.[1]

2. Handling the Compound:

Avoid all contact with eyes, skin, and clothing.[1]

Do not ingest or inhale the substance.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

Remove any contaminated clothing immediately and wash it before reuse.[1]

3. Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, well-ventilated area.[1]

Refrigerate the compound, storing it below 4°C (39°F).[1]

Store away from incompatible substances such as strong oxidizing agents and direct light.[1]

4. Accidental Spills:

In case of a spill, immediately provide ventilation to the area.[1]

Wear the appropriate personal protective equipment as outlined in the table above.[1]

Sweep up the spilled material, avoiding the generation of dust.[1]

Place the swept-up material into a suitable, labeled container for disposal.[1]

Disposal Plan
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Proper disposal of 2-Methyl-2-nitrosopropane waste is crucial to prevent environmental

contamination and adhere to regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Regulatory Compliance: Waste generators must consult state and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Containerization: Collect waste in a suitable, properly labeled container for disposal.

Disposal Route: Dispose of the waste material through an approved waste disposal plant.[2]

Workflow and Safety Relationships
The following diagram illustrates the logical flow of handling 2-Methyl-2-nitrosopropane, from

preparation to disposal, emphasizing the integration of safety measures at each step.
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Workflow for Handling 2-Methyl-2-nitrosopropane

Preparation & Engineering Controls
- Work in Ventilated Area

- Eyewash & Safety Shower Accessible

Wear Appropriate PPE
- Eye/Face Protection

- Gloves & Protective Clothing
- Respiratory Protection (if needed)

Mandatory

Handling of Compound
- Avoid Contact (Eyes, Skin, Clothing)

- Avoid Inhalation/Ingestion
- Minimize Dust

Proceed with Caution

Post-Handling
- Thoroughly Wash Hands

- Decontaminate/Wash Clothing

Immediate Action After Handling

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Refrigerate (<4°C)
- Protect from Light

For Unused Compound

Accidental Spill Response
- Ventilate Area

- Wear PPE
- Sweep & Collect Waste

In Case of Spill

Waste Disposal
- Classify Waste (EPA, State, Local)

- Collect in Labeled Container
- Dispose via Approved Facility

For Contaminated Items

For Subsequent Use

Containment & Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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